![molecular formula C11H11N3O2 B2463883 2-(cyclopropylmethyl)-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid CAS No. 1260390-74-6](/img/structure/B2463883.png)
2-(cyclopropylmethyl)-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid
Overview
Description
2-(cyclopropylmethyl)-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid (CPI-455) is a novel small molecule inhibitor that has gained significant attention in recent years due to its potential in the treatment of cancer. CPI-455 is a selective inhibitor of the histone methyltransferase EZH2, which is a critical regulator of gene expression and plays a key role in the development and progression of various types of cancer.
Scientific Research Applications
Analgesic and Anti-Inflammatory Agents
Imidazo[4,5-b]pyridine derivatives have been found to exhibit analgesic and nonsteroidal anti-inflammatory properties . This makes them potential candidates for the development of new pain relief and anti-inflammatory drugs.
Antidepressant Agents
These compounds have shown antidepressant activity . This suggests they could be used in the treatment of mood disorders.
Cardiotonic Agents
Imidazo[4,5-b]pyridine derivatives have demonstrated cardiotonic activity , indicating their potential use in treating heart conditions.
Antihypertensive Agents
Compounds of this class are known to be antagonists of angiotensin II receptors that exhibit hypotensive activity . This means they could be used in the management of high blood pressure.
Antiviral Agents
Some imidazo[4,5-b]pyridines possess antiviral activities . This suggests they could be used in the development of new antiviral drugs.
Antimicrobial Agents
These compounds have shown antimicrobial activity , indicating their potential use in combating various bacterial and fungal infections.
Cytotoxic Agents
Imidazo[4,5-b]pyridine derivatives have demonstrated cytotoxic activities , suggesting their potential use in cancer treatment.
Agricultural Applications
Derivatives of imidazopyridines are known to be used in agriculture for the treatment of the shoots of broad-leaved plants . They are also used in the fight against rodents .
Mechanism of Action
Target of Action
Similar compounds, such as imidazopyridines, have been used in the treatment of migraines and cancer, suggesting that they may target related receptors or enzymes .
Mode of Action
It’s known that imidazopyridines interact with their targets through a variety of mechanisms, often involving the formation of covalent bonds . The specific interactions of 2-(cyclopropylmethyl)-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid with its targets would depend on the chemical structure of the targets and the environment in which the interactions occur.
Biochemical Pathways
Given the structural similarity to other imidazopyridines, it’s plausible that this compound could influence pathways related to the conditions treated by these compounds, such as migraines and cancer .
Pharmacokinetics
The design and synthesis of bioisosteres, such as this compound, generally aim to improve selectivity, pharmacokinetics, metabolic stability, and reduce side effects, including toxicity .
Result of Action
Based on the therapeutic applications of similar compounds, it can be inferred that the compound may have effects on cellular signaling pathways, potentially leading to altered cellular function .
properties
IUPAC Name |
2-(cyclopropylmethyl)-1H-imidazo[4,5-b]pyridine-7-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c15-11(16)7-3-4-12-10-9(7)13-8(14-10)5-6-1-2-6/h3-4,6H,1-2,5H2,(H,15,16)(H,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWBWOLLNBHCROP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CC2=NC3=NC=CC(=C3N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopropylmethyl)-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-phenylacetamide](/img/structure/B2463805.png)
![ethyl 3-carbamoyl-2-(cyclopropanecarboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2463807.png)
![2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(2,3-dimethylphenyl)acetamide](/img/structure/B2463809.png)
![(Z)-3-(4-tert-butylphenyl)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide](/img/structure/B2463817.png)
![Ethyl (5-(4-(trifluoromethoxy)benzoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate](/img/structure/B2463818.png)
![(E)-2-amino-N-(4-fluorobenzyl)-1-((furan-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B2463822.png)